6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H24N6/c1-14-22-16(19(2,3)4)11-18(23-14)25-9-7-24(8-10-25)17-6-5-15(12-20)13-21-17/h5-6,11,13H,7-10H2,1-4H3
• InChI Key: JKOOMTURZXYBRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=C(C=C3)C#N)C(C)(C)C
• Molecular Formula: C19H24N6
• Molecular Weight: 336.4 g/mol

Description

6-[4-(6-tert-Butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (6-TPMPC) is an organic compound with a complex structure and a wide range of potential applications in the fields of scientific research and medical research. 6-TPMPC is a heterocyclic compound, which is composed of a 6-membered ring and a 4-membered ring, connected by a nitrogen atom. It is a colorless, crystalline solid with a melting point of 93-95°C and a boiling point of 446-448°C. 6-TPMPC has been studied for its potential applications as an inhibitor of the enzymes dihydrofolate reductase (DHFR) and thymidylate synthase (TS).

Scientific Research Applications

6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has several potential applications in the field of scientific research. It has been studied for its potential as an inhibitor of the enzymes dihydrofolate reductase (DHFR) and thymidylate synthase (TS). In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been studied for its potential applications in the areas of cancer research, immunology, and drug development. It has been shown to possess anti-tumor activity and has been used in the synthesis of a number of potential anti-cancer drugs. 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has also been studied for its potential applications in the area of immunology, where it has been shown to possess anti-inflammatory and anti-allergic properties.

Mechanism of Action

The mechanism of action of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is not yet fully understood. However, it is believed to act as an inhibitor of the enzymes dihydrofolate reductase (DHFR) and thymidylate synthase (TS). DHFR is an enzyme involved in the synthesis of thymidylate, an essential component of DNA and RNA. TS is an enzyme involved in the synthesis of thymidine triphosphate, an important component of DNA and RNA. By inhibiting these enzymes, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile can inhibit the synthesis of DNA and RNA, thus inhibiting the growth of cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile are not yet fully understood. However, it has been shown to possess anti-tumor activity and has been used in the synthesis of a number of potential anti-cancer drugs. In addition, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile has been studied for its potential applications in the areas of immunology, where it has been shown to possess anti-inflammatory and anti-allergic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in laboratory experiments include its relatively low cost and its wide range of potential applications. Additionally, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a relatively stable compound, which makes it suitable for use in a variety of laboratory conditions. However, there are some limitations to using 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in laboratory experiments. For example, it is not suitable for use in experiments involving high temperatures or high pressures, as it may decompose in these conditions. Additionally, it is not suitable for use in experiments involving proteins or other biological molecules, as it may interact with these molecules and interfere with the results of the experiment.

Future Directions

There are a number of potential future directions for research involving 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile. These include further research into its potential applications in the areas of cancer research, immunology, and drug development. Additionally, further research into the mechanism of action of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile and its biochemical and physiological effects could help to identify new potential applications for this compound. Finally, further research into the structure and synthesis of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile could help to identify new derivatives of this compound with improved properties and potential applications.

Synthesis Methods

The synthesis of 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is relatively complex and involves several steps. The first step involves the reaction of pyridine-3-carbonitrile with 6-tert-butyl-2-methylpyrimidine in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction forms the intermediate 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile. The next step involves the reaction of this intermediate with an acid such as hydrochloric acid or sulfuric acid, which yields the final product, 6-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile.